Cas no 14677-69-1 (Benzenesulfonic acid,4-(2-amino-6,9-dihydro-6-oxo-1H-purin-8-yl)-)

• Product name: Benzenesulfonic acid,4-(2-amino-6,9-dihydro-6-oxo-1H-purin-8-yl)-
• CAS No: 14677-69-1
• MF: C₁₁H₉N₅O₄S
• MW: 307.28526
• CID: 203921
• PubChem ID: 136171118

Benzenesulfonic acid,4-(2-amino-6,9-dihydro-6-oxo-1H-purin-8-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(2-amino-6,9-dihydro-6-oxo-1H-purin-8-yl)-
• 4-(2-amino-6-oxo-3,7-dihydropurin-8-yl)benzenesulfonic acid
• Benzenesulfonic acid,p-(2-amino-1,6-dihydro-6-oxopurin-8-yl)- (7CI,8CI)
• Benzenesulfonicacid, 4-(2-amino-6,7-dihydro-6-oxo-1H-purin-8-yl)- (9CI)
• p-(2-Amino-1,6-dihydro-6-oxopurin-8-yl)benzenesulfonic acid
• Benzenesulfonic acid, p-(2-amino-1,6-dihydro-6-oxopurin-8-yl)-
• 4-(6-Hydroxy-2-imino-3,9-dihydro-2H-purin-8-yl)benzene-1-sulfonic acid
• DTXSID80932911
• 14677-69-1

• Inchi： InChI=1S/C11H9N5O4S/c12-11-15-9-7(10(17)16-11)13-8(14-9)5-1-3-6(4-2-5)21(18,19)20/h1-4H,(H,18,19,20)(H4,12,13,14,15,16,17)
• InChI Key： BWCLFVSSQAFNNY-UHFFFAOYSA-N
• SMILES： NC1=NC2=C(N=C(C3C=CC(S(O)(=O)=O)=CC=3)N2)C(=O)N1

Computed Properties

• Exact Mass: 307.03767
• Monoisotopic Mass: 307.03752496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159Ų
• XLogP3: -0.7

Experimental Properties

• PSA: 150.53